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Introduction
Collagraft® is a synthetic bone graft substitute composed of Type I bovine dermal collagen,

hydroxyapatite (HA), and tricalcium phosphate (TCP).[1][2] This composite material is designed

to mimic the composition of natural bone and provide an osteoconductive scaffold for bone

regeneration.[3] It is indicated for use in bony voids or gaps that are not intrinsic to the stability

of the bony structure and is intended to be used in conjunction with autogenous bone marrow

aspirate to provide an osteogenic stimulus.[2][3] These application notes provide a detailed

guide for the surgical application of Collagraft and protocols for relevant preclinical and clinical

research.

Product Composition and Properties
Collagraft is a composite material designed to provide a biocompatible and osteoconductive

scaffold for bone regeneration. Its components work synergistically to support new bone

growth.
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Component Material
Percentage
(Ceramic Phase)

Function

Matrix
Type I Bovine Dermal

Collagen
N/A

Provides a

biocompatible, porous

scaffold for cellular

infiltration and

attachment.[4]

Ceramic Phase Hydroxyapatite (HA) ~60-65%

Provides a stable,

long-term

osteoconductive

surface that mimics

the mineral

component of bone.[1]

[5]

β-Tricalcium

Phosphate (β-TCP)
~35-40%

Offers a more readily

resorbable calcium

phosphate source,

supporting bone

remodeling.[1][5]

Surgical Technique Guide: Collagraft Application
This section outlines the recommended surgical procedure for the application of Collagraft
Bone Graft Matrix.

Preoperative Planning
Patient Evaluation: Assess the patient's medical history, including any known allergies to

bovine-derived products.

Imaging: Utilize appropriate imaging modalities (e.g., X-ray, CT) to evaluate the size and

location of the bone defect.

Surgical Approach: Plan the surgical approach to ensure adequate exposure of the defect

and to facilitate the harvesting of bone marrow aspirate.
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Bone Marrow Aspiration
Autologous bone marrow is a critical component for providing osteogenic cells to the graft.

Aspiration Site Selection: The iliac crest is a common and recommended site for bone

marrow aspiration.[6]

Aspiration Technique:

Prepare and drape the aspiration site in a sterile fashion.

Anesthetize the area with a local anesthetic.

Make a small stab incision and introduce a bone marrow aspiration needle into the

medullary cavity.

Aspirate bone marrow into a syringe containing an anticoagulant (e.g., ACD-A or heparin).

[6] To maximize the concentration of mesenchymal stem cells, it is recommended to

aspirate small volumes (e.g., 5-10 mL) from multiple sites within the iliac crest.[6]

Collagraft Preparation
Rehydration: Collagraft is supplied in a dry, sterile form and must be rehydrated prior to use.

[2]

Transfer the sterile Collagraft strips or granules to a sterile basin.

Add a sufficient volume of the patient's freshly aspirated bone marrow to completely

saturate the Collagraft matrix. The exact volume will depend on the amount of Collagraft
being used. Allow the mixture to hydrate for several minutes until it forms a cohesive,

paste-like consistency.

Mixing: Gently mix the hydrated Collagraft with any remaining bone marrow aspirate to

ensure a homogenous distribution of cells throughout the graft material. The final

consistency should be easily moldable and packable.

Surgical Site Preparation
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Debridement: Thoroughly debride the bone defect of all non-viable tissue, including fibrous

tissue, hematoma, and any infected material.

Decortication: If necessary, perform decortication of the surrounding bone to create a

bleeding surface, which will enhance vascularization of the graft.

Collagraft Implantation
Graft Placement: Gently pack the prepared Collagraft and bone marrow mixture into the

bone defect.[3] Ensure that the graft material is in direct contact with viable host bone.

Avoid Over-packing: While firm packing is necessary to ensure stability, avoid excessive

compression of the graft, which could impede vascular ingrowth.

Fixation: In load-bearing applications, the use of internal or external fixation is mandatory to

ensure the stability of the fracture site and the graft.[3]

Wound Closure
Close the surgical wound in layers according to standard surgical practice.

Experimental Protocols
Preclinical Model: Rat Subcutaneous Implantation for
Osteoinductivity Assessment
This protocol is based on a study demonstrating the osteoinductive potential of Collagraft
when combined with bone marrow.[2]

Animal Model: Syngeneic Fisher 344 rats are used to minimize immunological reactions.[2]

Implant Preparation:

Collagraft strips (e.g., 5 x 10 x 3 mm) are presoaked in sterile buffered saline.[2]

For the experimental group, the saline-soaked Collagraft is then saturated with isologous

bone marrow aspirate.[2] The marrow can be diluted with a culture medium, such as

M199, to achieve a consistent suspension.[2]
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Control groups consist of Collagraft soaked in saline alone and bone marrow aspirate

alone.[2]

Surgical Procedure:

Anesthetize the rats according to an IACUC-approved protocol.

Create a subcutaneous pouch on the ventral side of the rat, overlying the cranial epigastric

vein.[2]

Insert the prepared implant material into the pouch.

Close the incision with sutures.

Postoperative Analysis:

Histology: At predetermined time points (e.g., 11 and 21 days), euthanize the animals and

retrieve the implants.[2] Fix the specimens, embed in methyl methacrylate, section, and

stain with Toluidine Blue to assess for new bone formation.[2]

Biochemical Analysis: Analyze half of the retrieved implant for alkaline phosphatase (AP)

activity, a marker of osteoblastic activity.[2]

Quantitative Data Summary
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Study Type Model
Treatment
Groups

Key Findings Reference

Preclinical
Rat

(Subcutaneous)

1. Collagraft +

Bone Marrow2.

Collagraft

Alone3. Bone

Marrow Alone

New bone

formation

observed only in

the Collagraft +

Bone Marrow

group at 21 days.

[2]

[2]

Alkaline

phosphatase

levels were

significantly

higher in the

Collagraft +

Bone Marrow

group.[2]

[2]

Clinical Trial
Human (Long

Bone Fractures)

1. Collagraft +

Bone Marrow

(n=139)2.

Autogenous Iliac

Crest Graft

(n=128)

At 6 and 12-

month follow-

ups, Collagraft

appeared to

function as well

as autogenous

graft.[5]

[5]

No significant

differences in

rates of union or

functional

outcomes

between the two

groups.[4]

[4]

Signaling Pathways and Experimental Workflows
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Osteoinduction Signaling Pathway
The combination of collagen and calcium phosphates in Collagraft provides a

microenvironment that supports osteogenesis through a complex interplay of cellular signaling

pathways.

Collagraft Scaffold Cellular Events

Signaling Pathways
Biological Outcome

Collagen + HA/TCP Mesenchymal Stem Cells
(from Bone Marrow)

Cell Adhesion & Recruitment Osteoprogenitor Cells
Differentiation

Integrin Signaling

via Collagen

Osteoblasts

BMP/Wnt Signaling

Osteocytes

New Bone Formation

Matrix Deposition
& Mineralization

Adhesion & Spreading

RUNX2 ExpressionUpregulation

Commitment to
Osteoblast Lineage

Click to download full resolution via product page

Cellular and signaling events in Collagraft-mediated osteoinduction.

Experimental Workflow: Preclinical Osteoinductivity
Study
The following diagram illustrates the workflow for a typical preclinical study to evaluate the

osteoinductive properties of Collagraft.
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Workflow for preclinical evaluation of Collagraft osteoinductivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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